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Basic Violet 3, more commonly known in laboratory settings as Crystal Violet or Gentian Violet,

is a cationic triarylmethane dye that has been a cornerstone of histology and microbiology for

over a century.[1][2] Its enduring utility stems from its powerful staining capabilities and its role

as the primary stain in the Gram staining method, which is fundamental for differentiating

bacteria.[1][3][4] In histology, Basic Violet 3 serves as a potent nuclear and chromatin stain,

binding avidly to acidic components of the cell to render nuclei a deep violet.[2][5] This

characteristic makes it invaluable for visualizing cellular morphology, identifying Nissl bodies in

neurons, and staining amyloid deposits.[5][6][7]

This guide provides a comprehensive framework for researchers, scientists, and drug

development professionals on the preparation of a stable 1% Basic Violet 3 solution and its

application in standard histological staining protocols. We will delve into the chemical principles

behind the stain, detailed preparation steps, safety considerations, and a validated workflow to

ensure reproducible and high-quality results.
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Basic Violet 3 is a basic dye, meaning its chromophore (the color-bearing part of the molecule)

is cationic. In an aqueous solution, the dye molecule dissociates, yielding a positively charged

colored ion.[8] Cellular components that are acidic, and therefore negatively charged

(basophilic), attract and bind strongly to this cationic dye. The primary targets within the cell are

nucleic acids (DNA and RNA), which are rich in phosphate groups, giving the nucleus and

areas of high protein synthesis (like Nissl substance in neurons) a strong negative charge.[1][5]

This electrostatic interaction results in the intense violet staining of these structures, providing

sharp contrast against the less-stained cytoplasm.

I. Safety, Handling, and Storage
Before handling Basic Violet 3, it is imperative to be fully aware of its associated hazards. The

compound is classified as harmful if swallowed, causes serious eye irritation or damage, and is

suspected of causing cancer.[9][10] Furthermore, it is very toxic to aquatic life with long-lasting

effects.[9][10] Adherence to strict safety protocols is non-negotiable.

Table 1: GHS Hazard and Precautionary Statements for Basic Violet 3

Hazard Statement Description
Precautionary
Statement

Action

H302
Harmful if swallowed.

[10][11]
P270

Do not eat, drink or

smoke when using

this product.[9][12]

H318/H319

Causes serious eye

damage/irritation.[10]

[12]

P280

Wear protective

gloves/eye

protection/face

protection.[9][10]

H351
Suspected of causing

cancer.[10]
P201

Obtain special

instructions before

use.[9]

H410/H412

Very toxic/Harmful to

aquatic life with long

lasting effects.[10][12]

P273
Avoid release to the

environment.[9][10]
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Personal Protective Equipment (PPE):

Gloves: Wear chemical-resistant gloves.

Eye Protection: Use chemical safety goggles or a face shield.[12]

Lab Coat: A lab coat is mandatory to protect from skin contact.

Ventilation: Handle the powder in a chemical fume hood or a well-ventilated area to minimize

dust inhalation.[11]

Storage and Disposal: Store the Basic Violet 3 powder and prepared solution in a tightly

closed, light-sensitive container (such as an amber glass bottle) at room temperature (15°C to

25°C).[1][3] Dispose of the dye and any contaminated materials in accordance with all federal,

state, and local regulations for hazardous waste.[9][10]

II. Protocol: Preparation of 1% (w/v) Basic Violet 3
Solution
This protocol details the preparation of 100 mL of a 1% aqueous Basic Violet 3 staining

solution. The initial use of ethanol is a critical step to facilitate the dissolution of the dye powder,

which is soluble in both ethanol and water.[13][14][15]

Table 2: Reagents and Equipment
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Item Description

Reagents

Basic Violet 3 Powder (C.I. 42555)
Certified for biological stain use. CAS No: 548-

62-9.[15]

95% Ethanol Laboratory grade.

Distilled or Deionized Water High purity.

Equipment

Analytical Balance Accurate to 0.01 g.

100 mL Graduated Cylinder

250 mL Glass Beaker

Magnetic Stirrer and Stir Bar

Weighing Paper/Boat

Filter Paper (Whatman No. 1 or equivalent)

Glass Funnel

100 mL Amber Glass Storage Bottle For light-sensitive storage.[16]

Step-by-Step Methodology
Weighing the Dye: Using an analytical balance, accurately weigh 1.0 g of Basic Violet 3

powder onto a piece of weighing paper.

Initial Dissolution in Ethanol: Transfer the powder to a 250 mL beaker. Add 10 mL of 95%

ethanol.[16] Place the beaker on a magnetic stirrer and add a stir bar. Stir until the powder is

completely dissolved. This initial step is crucial as the dye dissolves more readily in ethanol,

preventing clumping when water is added.

Dilution with Water: While the ethanol-dye mixture is still stirring, use a graduated cylinder to

measure 90 mL of distilled water. Gradually add the water to the beaker.[16]
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Thorough Mixing: Continue stirring the solution for 15-20 minutes to ensure it is homogenous

and all dye is fully dissolved.

Filtration: Set up a glass funnel with filter paper over the amber glass storage bottle. Filter

the prepared solution to remove any particulate matter or undissolved dye crystals. This step

is vital to prevent the formation of precipitates on histological slides, which can obscure

cellular details.

Labeling and Storage: Securely cap the amber bottle. Label it clearly with "1% Basic Violet 3

Solution," the preparation date, and your initials. Store at room temperature, protected from

light. The solution is stable for at least 12 months under these conditions.[5]

III. Application Protocol: Staining of Paraffin-
Embedded Sections
This protocol provides a general workflow for using the prepared 1% Basic Violet 3 solution to

stain nuclei in deparaffinized tissue sections.

Workflow Diagram
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Solution Preparation

Histological Staining

1. Weigh 1g
Basic Violet 3

2. Dissolve in
10mL 95% Ethanol

3. Add 90mL
Distilled Water

4. Mix for
15-20 min

5. Filter & Store in
Amber Bottle

1. Deparaffinize &
Hydrate Section

Use Solution

2. Stain with 1%
Basic Violet 3

(1-5 min)

3. Rinse in
Distilled Water

4. Dehydrate in
Graded Alcohols

5. Clear in Xylene

6. Mount with
Resinous Medium

Click to download full resolution via product page

Caption: Workflow for preparing and using 1% Basic Violet 3 solution in histology.
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Procedure
Deparaffinization and Rehydration:

Immerse slides in Xylene: 2 changes, 5 minutes each.

Immerse in 100% Ethanol: 2 changes, 3 minutes each.

Immerse in 95% Ethanol: 1 change, 3 minutes.

Immerse in 70% Ethanol: 1 change, 3 minutes.

Rinse in running tap water until clear.

Place in distilled water for 2 minutes.[5][17]

Staining:

Apply the filtered 1% Basic Violet 3 solution to cover the tissue section.

Incubate for 1-5 minutes at room temperature. The optimal time may vary depending on

the tissue type and fixation method and should be determined empirically.

Rinsing:

Briefly rinse the excess stain off with distilled water.[5]

Dehydration:

Immerse in 95% Ethanol: 1 change, 1 minute.

Immerse in 100% Ethanol: 2 changes, 2 minutes each.

Clearing:

Immerse in Xylene: 2 changes, 3 minutes each.

Mounting:
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Apply a coverslip using a xylene-based mounting medium.

IV. Expected Results and Troubleshooting
Expected Results: Nuclei, chromatin, and Nissl bodies should be stained a deep blue-violet.

The cytoplasm and other tissue elements will be stained lighter shades of violet or remain

unstained, depending on the protocol and lack of a counterstain.

Quality Control: A known positive control slide should be stained with each new batch of

solution to validate its efficacy.

Table 3: Troubleshooting Guide

Issue Possible Cause(s) Recommended Solution(s)

Weak or No Staining

Staining time too short;

Depleted/old staining solution;

Improper fixation.

Increase staining time; Prepare

fresh staining solution; Ensure

tissue fixation protocol is

adequate.

Overstaining Staining time too long.

Reduce staining time;

Differentiate briefly with acid

alcohol if necessary (use with

caution).

Precipitate/Crystals on Section
Unfiltered staining solution;

Solution evaporated on slide.

Always filter the stain before

use; Do not allow the slide to

dry out during the staining

step.

Uneven Staining

Incomplete deparaffinization;

Air bubbles trapped under the

coverslip.

Ensure complete removal of

wax; Apply coverslip carefully

to avoid bubbles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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